Cas no 949905-73-1 (2-{(2,6-difluorophenyl)methylamino}ethan-1-ol)

• Product name: 2-{(2,6-difluorophenyl)methylamino}ethan-1-ol
• CAS No: 949905-73-1
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5233167
• PubChem ID: 43085237

2-{(2,6-difluorophenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[(2,6-difluorophenyl)methyl]amino]-
• 2-{(2,6-difluorophenyl)methylamino}ethan-1-ol

• Inchi： 1S/C9H11F2NO/c10-8-2-1-3-9(11)7(8)6-12-4-5-13/h1-3,12-13H,4-6H2
• InChI Key： WWXBVAFWBLXUIL-UHFFFAOYSA-N
• SMILES： C(O)CNCC1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(2,6-difluorophenyl)methylamino}ethan-1-ol

Recent Advances in the Study of 2-{(2,6-difluorophenyl)methylamino}ethan-1-ol (CAS: 949905-73-1)

The compound 2-{(2,6-difluorophenyl)methylamino}ethan-1-ol (CAS: 949905-73-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorophenyl and ethanolamine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of research has been the synthesis and optimization of 2-{(2,6-difluorophenyl)methylamino}ethan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving reductive amination and selective fluorination, achieving a final product with over 95% purity. This advancement is expected to facilitate further preclinical and clinical studies.

Pharmacological evaluations have revealed that 2-{(2,6-difluorophenyl)methylamino}ethan-1-ol exhibits potent activity as a beta-adrenergic receptor modulator. In vitro and in vivo studies demonstrated its ability to selectively bind to β2-adrenergic receptors, suggesting potential applications in treating respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD). Additionally, its unique chemical structure may offer advantages over existing therapeutics in terms of reduced side effects and improved bioavailability.

Recent preclinical trials have further explored the compound's safety and efficacy. A study conducted by a leading pharmaceutical company reported favorable pharmacokinetic profiles, including good oral absorption and a half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability, as preliminary data indicated rapid hepatic clearance in certain animal models. Researchers are currently investigating structural modifications to address this issue.

In addition to its therapeutic potential, 2-{(2,6-difluorophenyl)methylamino}ethan-1-ol has also been studied for its role as a chemical probe in biological systems. Its fluorescent derivatives have been used to visualize β-adrenergic receptor distribution in live cells, providing new insights into receptor dynamics and signaling pathways. This application highlights the compound's versatility beyond traditional drug development.

Looking ahead, the research community anticipates that ongoing clinical trials will provide critical data on the compound's efficacy and safety in humans. Several phase I trials are currently underway, with results expected in the next 12-18 months. If successful, 2-{(2,6-difluorophenyl)methylamino}ethan-1-ol could represent a significant advancement in the treatment of respiratory and cardiovascular diseases, addressing unmet medical needs in these areas.

In conclusion, the recent studies on 2-{(2,6-difluorophenyl)methylamino}ethan-1-ol (CAS: 949905-73-1) underscore its potential as both a therapeutic agent and a research tool. Continued investigation into its pharmacological properties, synthetic optimization, and clinical applications will be essential to fully realize its value in the chemical biology and pharmaceutical fields.